N-t-butoxycarbonyl-4-chloro-2,6-difluoroaniline

• CAS No.: 196194-59-9
• Molecular Formula: C11H12ClF2NO2
• Molecular Weight: 263.67 g/mol
• IUPAC Name: tert-butyl N-(4-chloro-2,6-difluorophenyl)carbamate
• InChI: InChI=1S/C11H12ClF2NO2/c1-11(2,3)17-10(16)15-9-7(13)4-6(12)5-8(9)14/h4-5H,1-3H3,(H,15,16)
• InChI Key: MWYCVYHWIXZDSN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1=C(C=C(C=C1F)Cl)F

Description

N-t-butoxycarbonyl-4-chloro-2,6-difluoroaniline is a useful research compound. Its molecular formula is C11H12ClF2NO2 and its molecular weight is 263.67 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-Chloro-2,6-difluorobenzoic acid (500 mg, 2.6 mmol) was added to a solution of diphenylphosphoryl azide (737 mg, 3 mmol) in t-butanol (8 ml) followed by triethylamine (477 ml, 6 mmol) and the mixture heated at reflux for 2 hours. The reaction mixture was allowed to cool and the solvent removed by evaporation. The residue was dissolved in ethyl acetate, washed with water, dried (MgSO4) and purified by column chromatography eluting with increasingly polar mixtures of methylene chloride, hexane and methanol (/1/1/0 to 95/0/5) to give N-t-butoxycarbonyl-4-chloro-2,6-difluoroaniline (170 mg, 25%).